1-Propylpiperazine-2-carboxylic acid

Specification

• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 1-propylpiperazine-2-carboxylic acid
• Standard InChI: InChI=1S/C8H16N2O2/c1-2-4-10-5-3-9-6-7(10)8(11)12/h7,9H,2-6H2,1H3,(H,11,12)
• Standard InChI Key: PNNNXIQELNGSJC-UHFFFAOYSA-N
• SMILES: CCCN1CCNCC1C(=O)O
• Canonical SMILES: CCCN1CCNCC1C(=O)O

Introduction

1-Propylpiperazine-2-carboxylic acid is a chemical compound with the molecular formula C₈H₁₆N₂O₂ and a molecular weight of 172.22 g/mol. It is a derivative of piperazine, a heterocyclic amine, and is used in various chemical syntheses and pharmaceutical applications. The compound is also known by its CAS number, 1491480-53-5, and is identified by the PubChem ID 58977643.

Synthesis and Applications

1-Propylpiperazine-2-carboxylic acid can be synthesized through various methods involving the modification of piperazine derivatives. It is often used as an intermediate in the synthesis of pharmaceutical compounds and other organic molecules. The compound's versatility in chemical reactions makes it a valuable component in drug development and research.

Safety and Handling

Handling 1-Propylpiperazine-2-carboxylic acid requires caution due to its potential hazards:

• Hazard Statements: H302 (harmful if swallowed), H312 (harmful in contact with skin), H332 (harmful if inhaled).

• Precautionary Statements: P261 (avoid breathing dust), P264 (wash hands thoroughly after handling), P270 (do not eat, drink or smoke when using this product), P271 (use only outdoors or in a well-ventilated area), P280 (wear protective gloves/eye protection), P301+P312 (if swallowed, call a poison center or doctor/seek medical attention if you feel unwell), P302+P352 (if on skin, wash with plenty of soap and water), P304+P340 (if inhaled, remove person to fresh air and keep at rest in a position comfortable for breathing), P330 (rinse mouth), P363 (wash contaminated clothing before reuse), P501 (dispose of contents/container to an approved waste disposal plant).

Similar Compounds

Several compounds are structurally similar to 1-Propylpiperazine-2-carboxylic acid, including:

• 1,4-Dimethylpiperazine-2-carboxylic acid (CAS: 58895-88-8)

• 4-Methylpiperazine-2-carboxylic acid (CAS: 721876-16-0)

• 4-Ethylpiperazine-2-carboxylic acid (CAS: 1710791-81-3)

• 4-Isopropylpiperazine-2-carboxylic acid (CAS: 1367674-55-2).

Data Table

Property	Value
CAS Number	1491480-53-5
Molecular Formula	C₈H₁₆N₂O₂
Molecular Weight	172.22 g/mol
InChI Key	PNNNXIQELNGSJC-UHFFFAOYSA-N
SMILES	CCNN1CCNCC1C(=O)O
Hazard Statements	H302, H312, H332